N-(2,4-dimethylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C20H20N2O3/c1-13-4-9-18(14(2)10-13)21-20(23)12-16-11-19(25-22-16)15-5-7-17(24-3)8-6-15/h4-11H,12H2,1-3H3,(H,21,23)
• InChI Key: BMWLOLNKDBUASN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(2,4-dimethylphenyl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. Also known as DPA-714, this compound belongs to the family of isoxazole acetamide derivatives and has been studied extensively for its pharmacological properties.

Scientific Research Applications

Crystal Structure and Chemical Properties

• The study of the crystal structure of related capsaicinoids reveals insights into their chemical properties and potential applications in understanding molecular interactions and designing new compounds with desired characteristics (Park et al., 1995).
• Research on the structural aspects and properties of salt and inclusion compounds of related amides suggests applications in developing materials with specific chemical and physical properties (Karmakar et al., 2007).

Pharmacological Applications

• Novel compounds like XN05 show potent antitumor activity against various cancer cells in vitro, highlighting the potential of related chemical entities in therapeutic treatments for malignancies (Wu et al., 2009).
• The antinociceptive pharmacology of related compounds indicates their potential as nonpeptidic antagonists for therapeutic applications in pain management (Porreca et al., 2006).

Chemical Synthesis and Evaluation

• Synthesis and evaluation of related compounds for corrosion inhibition demonstrate their utility in industrial applications, protecting materials from corrosive environments (Yıldırım & Cetin, 2008).
• The development of related herbicides and their metabolites in natural water underlines the environmental impact and detection methodologies essential for assessing chemical pollutants (Zimmerman et al., 2002).